Cas no 89434-03-7 (2-(4-Fluoro-1H-indol-3-yl)acetic acid)

2-(4-Fluoro-1H-indol-3-yl)acetic acid is a fluorinated indole derivative with significant utility in pharmaceutical and organic synthesis. The presence of the 4-fluoro substituent enhances its reactivity and stability, making it a valuable intermediate for the development of bioactive compounds, particularly in medicinal chemistry. Its acetic acid moiety allows for further functionalization, enabling the synthesis of diverse indole-based scaffolds. This compound is particularly useful in the preparation of analogs with potential therapeutic applications, such as enzyme inhibitors or receptor modulators. High purity and consistent quality ensure reliable performance in research and industrial applications. Its structural features make it a versatile building block for advanced chemical synthesis.

2-(4-Fluoro-1H-indol-3-yl)acetic acid structure

89434-03-7 structure

Product Name:2-(4-Fluoro-1H-indol-3-yl)acetic acid

CAS No:89434-03-7

MF:C₁₀H₈FNO₂

MW:193.174426078796

MDL:MFCD04972068

CID:711732

PubChem ID:9813012

Update Time:2025-05-28

2-(4-Fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Fluoro-1H-indol-3-yl)acetic acid
- (4-Fluoro-1h-indol-3-yl)-acetic acid
- 4-Fluoro-3-indoleacetic acid
- 4-FLUOROINDOLE-3-ACETIC ACID
- 4-Fluoro-1H-indole-3-acetic acid (ACI)
- (4-Fluoro-1H-indol-3-yl)acetic acid
- 2-(4-Fluoro-1H-indol-3-yl)aceticacid
- SR 039
- STL555320
- SY058696
- KS-9205
- MFCD04972068
- CS-0141011
- F-4780
- BBL101524
- CHEMBL85725
- EN300-1840402
- 89434-03-7
- DTXSID20431039
- DB-006808
- SCHEMBL4206904
- AKOS005258802
- MDL： MFCD04972068
- Inchi： 1S/C10H8FNO2/c11-7-2-1-3-8-10(7)6(5-12-8)4-9(13)14/h1-3,5,12H,4H2,(H,13,14)
- InChI Key： QBQZALKPPLUCQY-UHFFFAOYSA-N
- SMILES： O=C(CC1C2C(=CC=CC=2F)NC=1)O

Computed Properties

Exact Mass: 193.05400
Monoisotopic Mass: 193.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 53.1A^2

Experimental Properties

Density: 1.447
Boiling Point: 417.867 ℃ at 760 mmHg
Flash Point: 206.519°C
Refractive Index: 1.666
PSA: 53.09000
LogP: 1.93410

2-(4-Fluoro-1H-indol-3-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZC128-200mg	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	200mg	540.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZC128-50mg	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	50mg	216.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZC128-1g	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	1g	1892.0CNY	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X18015-250mg	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	250mg	¥142.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X18015-1g	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	1g	¥554.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X18015-100mg	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	100mg	¥76.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X18015-5g	2-(4-Fluoro-1H-indol-3-yl)acetic acid	89434-03-7	96%	5g	¥2748.0	2024-07-18
TRC	F595448-10mg	(4-Fluoro-1H-indol-3-yl)-acetic acid	89434-03-7		10mg	$64.00	2023-05-18
TRC	F595448-25mg	(4-Fluoro-1H-indol-3-yl)-acetic acid	89434-03-7		25mg	$75.00	2023-05-18
TRC	F595448-50mg	(4-Fluoro-1H-indol-3-yl)-acetic acid	89434-03-7		50mg	$87.00	2023-05-18

2-(4-Fluoro-1H-indol-3-yl)acetic acid Production Method

Production Method 1

89434-03-7

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Methanol , Tetrahydrofuran ; 3 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Facile synthesis of indole 3-acetic acid and azaindole 3-acetic acid derivatives

Yamada, Koji; Ohta, Mariko; Kitamura, Go; Tsutsumiguchi, Suzuka; Nishi, Takahide, Tetrahedron, 2023, 135,

Production Method 2

89434-05-9

89434-03-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water

Reference

: The chemistry of indoles. XXIV. Syntheses of 3-indoleacetic acid and 3-indoleacetonitrile having a halo group and a carbon functional group at the 4-position

Somei, Masanori; Kizu, Kiyomi; Kunimoto, Masako; Yamada, Fumio, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3696-708